2936-70-1(Phenyl b-D-Thioglucopyranoside)

Phenyl b-D-Thioglucopyranoside Chemical and Physical Properties

Names and Identifiers

- (2R,3S,4S,5R,6S)-2-(Hydroxymethyl)-6-(phenylthio)tetrahydro-2H-pyran-3,4,5-triol
- (2R,3S,4S,5R,6S)-2-(hydroxymethyl)-6-phenylsulfanyloxane-3,4,5-triol
- PHENYL B-D-THIOGLUCOPYRANOSIDE
- Phenyl beta-D-thioglucopyranoside
- Phenyl β-D-Thioglucopyranoside
- Phenyl-α-D-thioglucopyranoside
- Phenyl-beta-D-thioglucopyranoside
- p-Tolyl 1-thio-b-D-glucopyranoside
- A-D-glucopyranoside
- A-D-thioglucopyranoside
- A-D-thioglucoside
- ARK057
- Phenyl
- Phenyl 1-thio-
- Phenyl1-Thio-beta-D-Glucopyranoside
- Phenyl β-D-thioglucoside
- Phenyl 1-thio-β-D-glucopyranoside
- NSC 231833
- Phenyl beta-D-thioglucoside
- Phenyl-I(2)-D-thioglucopyranoside
- DTXSID60448944
- A-D-Glucopyranoside, phenyl1-thio-
- (2R, 3S, 4S, 5R, 6S)-2-(hydroxymethyl)-6-phenylsulfanyloxane-3, 4, 5-triol
- 2936-70-1
- OVLYAISOYPJBLU-ZIQFBCGOSA-N
- b-D-Glucopyranoside,phenyl1-thio-
- s12210
- SCHEMBL5271127
- BS-22238
- S-Phenyl-1-thio-beta-D-glucopyranoside
- phenyl 1-thio-beta-D-glucopyranoside
- MFCD00064097
- Phenyl beta-D-thioglucopyranoside, >=98% (HPLC)
- beta-D-Glucopyranoside, phenyl 1-thio-
- AMY41501
- Phenyl-1-thio-β-D-glucopyranoside
- (2R,3S,4S,5R,6S)-2-(HYDROXYMETHYL)-6-(PHENYLSULFANYL)OXANE-3,4,5-TRIOL
- ss-D-Phenyl 1-Thio-Glucopyranoside; Phenyl 1-Thio-Glucopyranoside; NSC 231833
- Phenyl b-D-Thioglucopyranoside
- MDL： MFCD00064097
- Inchi： InChI=1S/C12H16O5S/c13-6-8-9(14)10(15)11(16)12(17-8)18-7-4-2-1-3-5-7/h1-5,8-16H,6H2/t8-,9-,10+,11-,12+/m1/s1
- InChI Key： OVLYAISOYPJBLU-ZIQFBCGOSA-N
- SMILES： C1=CC=C(C=C1)S[C@H]2[C@@H]([C@H]([C@@H]([C@@H](CO)O2)O)O)O

Computed Properties

Exact Mass: 272.07200
Monoisotopic Mass: 272.072
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 4
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 18
Rotatable Bond Count: 3
Complexity: 259
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 5
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.3
Topological Polar Surface Area: 115A^2

Experimental Properties

Density: 1.48±0.1 g/cm3 (20 ºC 760 Torr),
Melting Point: 135 ºC
Boiling Point: 510.7 °C at 760 mmHg
Flash Point: 262.6 °C
Refractive Index: 1.667
Solubility: Slightly soluble (8.7 g/l) (25 º C),
PSA: 115.45000
LogP: -0.42140
Vapor Pressure: 0.0±1.4 mmHg at 25°C
Optical Activity: [α]/D +48.5±2.0°, c = 1 in ethanol

Phenyl b-D-Thioglucopyranoside Security Information

Signal Word：warning
Hazard Statement： H303 may be harmful by ingestion +h313 may be harmful by skin contact +h333 may be harmful by inhalation
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： S26; S36
Hazardous Material Identification：
Storage Condition：−20°C
Risk Phrases：R36/37/38

Phenyl b-D-Thioglucopyranoside Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time
TRC	P326550-5g	Phenyl b-D-Thioglucopyranoside	2936-70-1		5g	$ 874.00	2023-09-06
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.	R024938-1g	Phenyl b-D-Thioglucopyranoside	2936-70-1	99%	1g	￥1594	2023-09-09
TRC	P326550-5 g	Phenyl β-D-Thioglucopyranoside	2936-70-1		5g	715.00	2021-07-20
Chemenu	CM100372-1g	BATE-D-Glucopyranoside, phenyl1-thio-	2936-70-1	95%	1g	$204	2021-06-15
TRC	P326550-1 g	Phenyl β-D-Thioglucopyranoside	2936-70-1		1g	180.00	2021-07-20
Biosynth	EP03243-5 g	Phenyl-beta-D-thioglucopyranoside	2936-70-1		5g	$381.15	2023-01-05
Biosynth	EP03243-25 g	Phenyl-beta-D-thioglucopyranoside	2936-70-1		25g	$1,588.25	2023-01-05
Chemenu	CM100372-5g	BATE-D-Glucopyranoside, phenyl1-thio-	2936-70-1	95%	5g	$393	2023-03-06
Biosynth	EP03243-10 g	Phenyl-beta-D-thioglucopyranoside	2936-70-1		10g	$698.80	2023-01-05
Biosynth	EP03243-2 g	Phenyl-beta-D-thioglucopyranoside	2936-70-1		2g	$203.28	2023-01-05